2-(2-chlorophenoxy)-N-[4-(dimethylamino)benzyl]-N-(tetrahydrofuran-2-ylmethyl)acetamide

• Molecular Formula: C22H27ClN2O3
• Molecular Weight: 402.9 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-[[4-(dimethylamino)phenyl]methyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H27ClN2O3/c1-24(2)18-11-9-17(10-12-18)14-25(15-19-6-5-13-27-19)22(26)16-28-21-8-4-3-7-20(21)23/h3-4,7-12,19H,5-6,13-16H2,1-2H3
• InChI Key: LHKFTIQWIZVMMU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CN(CC2CCCO2)C(=O)COC3=CC=CC=C3Cl

Description

2-(2-Chlorophenoxy)-N-{[4-(dimethylamino)phenyl]methyl}-N-[(oxolan-2-yl)methyl]acetamide is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenoxy)-N-{[4-(dimethylamino)phenyl]methyl}-N-[(oxolan-2-yl)methyl]acetamide typically involves multiple steps:

Formation of 2-chlorophenoxyacetic acid: This can be achieved by reacting 2-chlorophenol with chloroacetic acid in the presence of a base such as sodium hydroxide.

Amidation: The 2-chlorophenoxyacetic acid is then converted to its corresponding amide by reacting with an amine, such as 4-(dimethylamino)benzylamine, under appropriate conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(2-Chlorophenoxy)-N-{[4-(dimethylamino)phenyl]methyl}-N-[(oxolan-2-yl)methyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of ethers or other substituted derivatives.

Scientific Research Applications

2-(2-Chlorophenoxy)-N-{[4-(dimethylamino)phenyl]methyl}-N-[(oxolan-2-yl)methyl]acetamide has several applications in scientific research:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenoxy)-N-{[4-(dimethylamino)phenyl]methyl}-N-[(oxolan-2-yl)methyl]acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-(2-Chlorophenoxy)-N-{[4-(dimethylamino)phenyl]methyl}acetamide: Lacks the oxolan-2-yl group.

2-(2-Chlorophenoxy)-N-{[4-(dimethylamino)phenyl]methyl}-N-methylacetamide: Lacks the oxolan-2-yl group but has a methyl group instead.

Uniqueness

The presence of the oxolan-2-yl group in 2-(2-chlorophenoxy)-N-{[4-(dimethylamino)phenyl]methyl}-N-[(oxolan-2-yl)methyl]acetamide imparts unique chemical and biological properties, making it distinct from similar compounds. This structural feature may enhance its stability, reactivity, and potential biological activity.